Cas no 1867519-24-1 ((3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid)

• Product Name: (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid
• CAS No: 1867519-24-1
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• CID: 5961341
• PubChem ID: 165520717
• Update Time: 2025-05-20

(3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1867519-24-1
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid
• EN300-1284241

• Inchi： 1S/C16H18N2O4S/c1-2-14-17-13(10-23-14)12(8-15(19)20)18-16(21)22-9-11-6-4-3-5-7-11/h3-7,10,12H,2,8-9H2,1H3,(H,18,21)(H,19,20)/t12-/m0/s1
• InChI Key： QKRAQGPJHVWKPG-LBPRGKRZSA-N
• SMILES： S1C(CC)=NC(=C1)[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.09872823g/mol
• Monoisotopic Mass: 334.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 117Ų

Additional information on (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid

Introduction to (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic Acid (CAS No. 1867519-24-1)

Compound with the chemical name (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid and the CAS number 1867519-24-1 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a chiral center at the (3S) position, combined with the incorporation of a benzyl carbonyl group and an ethylthiazole moiety, makes this molecule a promising candidate for further investigation in drug discovery and development.

The benzyl carbonyl group, specifically the [(benzyloxy)carbonyl]amino moiety, is a well-known protective group in peptide synthesis. Its stability under various chemical conditions makes it an ideal candidate for protecting amino groups during synthetic processes. This feature is particularly useful in multi-step syntheses where selective protection and deprotection are crucial. The ethylthiazole ring, on the other hand, introduces a heterocyclic component that has been extensively studied for its biological activity. Thiazole derivatives are known for their broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid has been investigated for its potential role in modulating various cellular processes. One of the most notable areas of research has been its interaction with enzymes and receptors involved in metabolic disorders. Studies have shown that this compound can influence the activity of key enzymes such as kinases and phosphatases, which are critical in regulating cellular signaling pathways.

The chiral center at the (3S) position is particularly significant as it allows for the synthesis of enantiomerically pure compounds. Enantioselective synthesis is a rapidly evolving field in pharmaceutical chemistry, where the properties of one enantiomer can differ significantly from its counterpart. This compound's stereochemistry makes it an excellent candidate for studying enantioselective interactions with biological targets. Such studies are essential for understanding the mechanisms of drug action and for developing more effective and selective therapeutic agents.

The incorporation of the ethylthiazole moiety into the molecular framework has also been associated with enhanced biological activity. Thiazole derivatives have been shown to exhibit potent effects on various disease models, including cancer and inflammation. The ethylthiazole ring can interact with biological targets in multiple ways, leading to a wide range of pharmacological effects. This versatility makes compounds like (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid valuable tools for investigating new therapeutic strategies.

In addition to its potential therapeutic applications, this compound has also been explored as a synthetic intermediate. The benzyl carbonyl group can be easily removed under specific conditions, allowing for further functionalization of the molecule. This feature is particularly useful in multi-step syntheses where sequential modifications are required. The ability to selectively protect and deprotect functional groups makes this compound a versatile building block for constructing more complex molecules.

The latest research on this compound has focused on its interactions with biological targets at the molecular level. Advanced computational methods have been employed to study how this molecule binds to enzymes and receptors. These studies have provided valuable insights into the structural requirements for effective binding and have helped identify key residues that contribute to pharmacological activity. Such information is crucial for designing more potent and selective drug candidates.

Furthermore, preclinical studies have been conducted to evaluate the safety and efficacy of this compound in animal models. These studies have shown promising results regarding its potential therapeutic benefits without significant adverse effects. The compound's ability to modulate key biological pathways without causing toxicity makes it an attractive candidate for further development into a new drug entity.

The future direction of research on (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Advances in synthetic chemistry will enable the production of analogs with improved solubility, bioavailability, and metabolic stability. Additionally, investigating its mechanism of action will provide deeper insights into its mode of action and help identify new targets for drug development.

In conclusion, compound CAS No. 1867519-24-1 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its chiral center, benzyl carbonyl group, and ethylthiazole moiety make it a versatile tool for drug discovery and development. Ongoing research continues to uncover new insights into its biological activity and potential clinical applications, making it a promising candidate for future therapeutic strategies.